1,3-dimethyl-7-(3-nitrophenyl)-5-((2-oxopropyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1,3-dimethyl-7-(3-nitrophenyl)-5-(2-oxopropylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C17H15N5O5S/c1-9(23)8-28-15-12-14(20(2)17(25)21(3)16(12)24)18-13(19-15)10-5-4-6-11(7-10)22(26)27/h4-7H,8H2,1-3H3
• InChI Key: ACLFITPPDQFRNG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CSC1=NC(=NC2=C1C(=O)N(C(=O)N2C)C)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H15N5O5S
• Molecular Weight: 401.4 g/mol
• CAS No.: 872856-64-9

Description

1,3-dimethyl-7-(3-nitrophenyl)-5-((2-oxopropyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C17H15N5O5S and its molecular weight is 401.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research has been conducted on the synthesis of polyfunctional fused heterocyclic compounds using indene‐1,3‐diones, demonstrating the versatility of pyrimidine derivatives in creating a variety of heterocyclic compounds with potential applications in medicinal chemistry and materials science (Hassaneen et al., 2003).
• Studies on purines, pyrimidines, and condensed systems based on these compounds have shown the regioselective amination of condensed pyrimidines, highlighting the chemical reactivity and functionalization possibilities of pyrimidine derivatives (Gulevskaya et al., 1994).

Molecular and Crystal Structure Analysis

• An analysis of four 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones revealed insights into their molecular structures and different crystal structures, contributing to the understanding of molecular interactions and the design of new materials with desired properties (Trilleras et al., 2009).

Photophysical Properties and Sensing Applications

• The design, synthesis, and study of the photophysical properties and pH-sensing application of pyrimidine-phthalimide derivatives have been explored, demonstrating the potential of pyrimidine derivatives in developing novel colorimetric pH sensors and logic gates (Yan et al., 2017).

Environmental and Catalytic Applications

• Research into the use of thiourea dioxide in water as a recyclable catalyst for the synthesis of dihydropyrido[2,3-d]pyrimidine-2,4-diones showcases the environmental benefits and efficiency of using water-soluble catalysts in organic synthesis, highlighting the potential for greener chemical processes (Verma & Jain, 2012).